Cas no 2580228-53-9 (2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2580228-53-9
• MF: C₁₂H₁₆F₃N₃O₄
• MW: 323.268353462219
• CID: 5660553
• PubChem ID: 165889768
• Update Time: 2025-11-06

2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
• 2580228-53-9
• EN300-27731114
• 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C12H16F3N3O4/c1-6(9(19)20)18-5-7(8(17-18)12(13,14)15)16-10(21)22-11(2,3)4/h5-6H,1-4H3,(H,16,21)(H,19,20)
• InChI Key： UTUJMDHRYNPSCO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C(C(=O)O)C)N=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 323.10929049g/mol
• Monoisotopic Mass: 323.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid

2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid: A Comprehensive Overview

The compound with CAS No 2580228-53-9, known as 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a tert-butoxy carbonyl amino group and a trifluoromethyl group, along with a propanoic acid moiety. These structural features contribute to its distinctive chemical properties and potential applications in drug discovery and development.

The pyrazole ring, a five-membered heterocyclic structure containing two adjacent nitrogen atoms, is a common motif in many bioactive compounds. In this compound, the pyrazole ring is further substituted with a tert-butoxy carbonyl amino group at the 4-position and a trifluoromethyl group at the 3-position. The tert-butoxy carbonyl amino group (BOC amino) is a well-known protecting group in peptide synthesis, while the trifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The propanoic acid moiety at the 1-position of the pyrazole ring adds hydrophilicity to the compound, potentially enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of such substituted pyrazole derivatives in various therapeutic areas. For instance, researchers have explored their potential as kinase inhibitors, where the trifluoromethyl group plays a crucial role in modulating enzyme activity. Additionally, the propanoic acid moiety has been shown to enhance the binding affinity of these compounds to specific receptors, making them promising candidates for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The tert-butoxy carbonyl amino group is typically introduced via reductive amination or similar methods, while the trifluoromethyl group can be incorporated using electrophilic substitution techniques. The propanoic acid moiety is often introduced via hydrolysis of an appropriate ester or nitrile precursor.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Its unique combination of functional groups makes it an attractive candidate for exploring new therapeutic targets. For example, studies have shown that similar compounds exhibit potent activity against various cancer cell lines by targeting specific signaling pathways. Furthermore, the presence of electron-withdrawing groups like trifluoromethyl can enhance metabolic stability and reduce off-target effects, which are critical factors in drug design.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity. Additionally, computational chemistry tools can be employed to predict its pharmacokinetic properties and optimize its design for improved efficacy.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. Its unique combination of functional groups and promising pharmacological profile make it an important focus for further research in medicinal chemistry.